3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid

• IUPAC Name: 3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid
• InChI: InChI=1S/C18H15NO7S/c1-2-26-11-4-6-12(7-5-11)27(24,25)16-15(20)13-8-3-10(18(22)23)9-14(13)19-17(16)21/h3-9H,2H2,1H3,(H,22,23)(H2,19,20,21)
• InChI Key: SDTKQELKDKRLIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)C2=C(NC3=C(C2=O)C=CC(=C3)C(=O)O)O
• Molecular Formula: C18H15NO7S
• Molecular Weight: 389.4 g/mol

Description

The compound with the identifier “3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid” is a chemical entity cataloged in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid” involves multiple steps, each requiring specific reagents and conditions. The detailed synthetic route typically includes:

Initial Formation: The starting materials undergo a series of reactions, including condensation and cyclization, to form the core structure.

Functional Group Modifications: Various functional groups are introduced or modified through reactions such as halogenation, alkylation, or acylation.

Purification: The final product is purified using techniques like recrystallization, chromatography, or distillation to ensure high purity.

Industrial Production Methods

In an industrial setting, the production of “3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid” is scaled up using optimized reaction conditions to maximize yield and minimize costs. This often involves:

Batch Processing: Large quantities of reactants are processed in batches, with careful control of temperature, pressure, and reaction time.

Continuous Flow Processing: For more efficient production, continuous flow reactors may be used, allowing for constant input of reactants and output of products.

Chemical Reactions Analysis

Types of Reactions

The compound “3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst like iron or aluminum chloride.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

The compound “3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which “3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid” exerts its effects involves interactions with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit the activity of certain enzymes, affecting metabolic pathways.

Receptor Binding: It may bind to specific receptors on cell surfaces, triggering a cascade of cellular responses.

Signal Transduction: The compound may influence signal transduction pathways, altering cellular functions and processes.

Comparison with Similar Compounds

Similar Compounds

CID 2632: A cephalosporin antibiotic with similar structural features.

CID 6540461: Another cephalosporin with comparable pharmacological properties.

CID 5362065: A β-lactam antibiotic with related chemical structure.

CID 5479530: A cephalosporin with similar biological activity.

Uniqueness

The uniqueness of “3-(4-ethoxyphenyl)sulfonyl-2-hydroxy-4-oxo-1H-quinoline-7-carboxylic acid” lies in its specific chemical structure, which imparts distinct physical and chemical properties. This makes it suitable for specialized applications that similar compounds may not be able to fulfill.